![molecular formula C18H21N3O3S B5620303 4-{2-[(1R*,5S*)-6-methyl-7-oxo-3,6-diazabicyclo[3.2.2]non-3-yl]-2-oxoethyl}-2H-1,4-benzothiazin-3(4H)-one](/img/structure/B5620303.png)
4-{2-[(1R*,5S*)-6-methyl-7-oxo-3,6-diazabicyclo[3.2.2]non-3-yl]-2-oxoethyl}-2H-1,4-benzothiazin-3(4H)-one
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Overview
Description
Synthesis Analysis
The synthesis of benzothiazin derivatives, including those structurally related to 4-{2-[(1R*,5S*)-6-methyl-7-oxo-3,6-diazabicyclo[3.2.2]non-3-yl]-2-oxoethyl}-2H-1,4-benzothiazin-3(4H)-one, involves multistep chemical processes. For instance, compounds derived from 4H-1,2,4-triazol-3-yl)methyl-2H-1,4-benzothiazin-3(4H)-one are synthesized using Schiff and Mannich bases, showcasing a methodology that could be relevant to the target compound (Gowda et al., 2011). These processes highlight the complexity and multi-faceted approach required in synthesizing such intricate molecules.
Molecular Structure Analysis
Understanding the molecular structure of benzothiazin derivatives is crucial for comprehending their chemical behavior and potential applications. Techniques such as IR, NMR, and mass spectral data are employed to elucidate the structures of synthesized compounds, providing a foundation for analyzing the molecular structure of our target compound (Gowda et al., 2011). These studies offer insights into the arrangement of atoms and the chemical bonds that define the molecule's architecture.
Chemical Reactions and Properties
Benzothiazin compounds undergo various chemical reactions, which are pivotal for their potential biological activities. For instance, the synthesis and reactions of 6-(6'-arylpyridin-2'-yl) and 6-(4',6'-diarylpyridin-2'-yl)-3(4H)-oxo-1,4-benzothiazines under microwave irradiation conditions demonstrate the diverse chemical reactivity of benzothiazin derivatives (Ashok et al., 2006). Such reactions can offer insights into the chemical properties of our target compound by analogy.
Physical Properties Analysis
The physical properties of benzothiazin derivatives, such as solubility, melting points, and crystalline structure, are essential for their application in various fields. Techniques like X-ray crystallography provide valuable information on the crystal structure, which is crucial for understanding the material properties of these compounds (Moser et al., 2005). Analyzing these properties helps in predicting the behavior of these compounds under different conditions.
Chemical Properties Analysis
The chemical properties of benzothiazin derivatives, including reactivity, stability, and interaction with other molecules, determine their potential applications. Studies on the synthesis and biological properties of benzothiazin derivatives reveal their reactivity and potential as biologically active substances (Ukrainets et al., 2017). These insights are crucial for understanding the chemical behavior of our target compound and its possible applications in various scientific domains.
properties
IUPAC Name |
4-[2-[(1R,5S)-6-methyl-7-oxo-3,6-diazabicyclo[3.2.2]nonan-3-yl]-2-oxoethyl]-1,4-benzothiazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O3S/c1-19-13-7-6-12(18(19)24)8-20(9-13)16(22)10-21-14-4-2-3-5-15(14)25-11-17(21)23/h2-5,12-13H,6-11H2,1H3/t12-,13+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRELDENPVMRGMJ-OLZOCXBDSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2CCC(C1=O)CN(C2)C(=O)CN3C(=O)CSC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1[C@H]2CC[C@@H](C1=O)CN(C2)C(=O)CN3C(=O)CSC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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